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Compound of Interest

Compound Name: Triphenoxyaluminum

Cat. No.: B12061099

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triphenoxyaluminum, also known
as aluminum triphenoxide. It covers its fundamental chemical properties, detailed experimental
protocols for its synthesis and application, and a visualization of its role in a key catalytic
pathway. This document is intended to be a valuable resource for professionals in research and
drug development who are interested in the applications of this versatile aluminum alkoxide.

Quantitative Data Summary

The following table summarizes the key quantitative and identifying information for
triphenoxyaluminum.
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Property Value Citations
Molecular Formula CisH15AIOs [1112113114]
Molecular Weight 306.29 g/mol [11[415]
Alternate Molecular Weight 246.32 g/mol [61[7]
CAS Number 15086-27-8 [1][2][5][6]
Appearance Gray or white solid/powder [6][8]
Melting Point 156 °C (decomposes) [6]119]
Boiling Point >250 °C [8]
Density 1.025 - 1.23 g/cm?3 [1][6]

Solubility in H20

Insoluble, reacts with water

[6]i8]

Experimental Protocols

This section details methodologies for the synthesis of triphenoxyaluminum and its

application as a catalyst in organic synthesis.

Synthesis of Triphenoxyaluminum

Objective: To synthesize triphenoxyaluminum from phenol and elemental aluminum.

Materials:

Phenol

Procedure:

Aluminum metal (powder or foil)
Reaction vessel with heating and sealing capabilities

Inert atmosphere (e.g., Nitrogen) is recommended[10]
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e In aclean, dry reaction vessel, place 8100 parts by weight of phenol and 27 parts by weight
of aluminum metal.[11]

» Seal the vessel to prevent the ingress of moisture and oxygen.
e Heat the reaction mixture to 150 °C.[11]

o Maintain this temperature and stir the mixture until the aluminum metal has completely
reacted to form aluminum triphenoxide.

e The resulting product is a catalyst concentrate that can be used directly or purified further.

Note: The native oxide layer on aluminum can inhibit the reaction. The use of a catalyst like
mercuric chloride can increase reactivity by forming an amalgam, though this introduces safety
and disposal concerns.[10] An inert atmosphere is recommended to prevent oxidation and side
reactions.[10]

Application in Phenol Alkylation

Obijective: To utilize triphenoxyaluminum as a catalyst for the alkylation of phenol with an
alkene, such as isobutylene.

Materials:

Phenol

Triphenoxyaluminum (synthesized as above or from a commercial source)

Isobutylene

High-pressure reactor
Procedure:

e A phenol alkylation mixture is prepared. For example, from 177.5 parts of phenol and 1.06
parts of triethyl aluminum (which reacts in situ with phenol to form aluminum phenoxide).[12]
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e The alkylation is carried out by adding the alkene (e.g., 232.81 parts of isobutylene) to the
phenol and catalyst mixture.[12]

e The reaction is conducted at elevated temperature and pressure (e.g., 115 °C and 190-220
psig).[12]

 After the addition of the alkene, the mixture is stirred at a controlled temperature (e.g., 70 °C)
for a period to ensure the reaction goes to completion.[12]

e The product, in this case, would be a mixture of tert-butylated phenols, such as 2,6-di-tert-
butylphenol.[12][13]

Catalyst Removal:
 After the reaction, the reactor is vented to atmospheric pressure.[12]

o Water is added to the reaction mixture (e.g., 15-30 moles of water per mole of aluminum
phenoxide).[13]

e The mixture is stirred at a moderate temperature (e.g., 70 °C) for about 45 minutes, during
which solids will form.[12][13]

e The mixture is then heated to a higher temperature (e.g., 120-160 °C) to allow for the
formation of filterable particulates as water distills out.[13]

e The mixture is cooled and the solid aluminum-containing byproducts are removed by
filtration.[12][13]

Mandatory Visualization

The following diagram illustrates the catalytic cycle of the Meerwein-Ponndorf-Verley (MPV)
reduction, a key reaction where aluminum alkoxides like triphenoxyaluminum serve as
catalysts for the reduction of ketones and aldehydes.[14][15][16][17][18]

Caption: Catalytic cycle of the Meerwein-Ponndorf-Verley (MPV) reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. electrochem.bocsci.com [electrochem.bocsci.com]
o 2. alfa-chemistry.com [alfa-chemistry.com]
o 3. labshake.com [labshake.com]

e 4. Phenol, aluminum salt (3:1) | C18H15AI03 | CID 167236 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. Aluminum phenoxide | 15086-27-8 | Benchchem [benchchem.com]

e 6. Aluminum PhenoxideCAS #: 15086-27-8 [eforu-chemical.com]

e 7. americanelements.com [americanelements.com]

o 8. gelest.com [gelest.com]

e 9. ALUMINUM PHENOXIDE One Chongging Chemdad Co. , Ltd [chemdad.com]

e 10. Sciencemadness Discussion Board - Synthesis of Aluminium Phenoxide - Powered by
XMB 1.9.11 [sciencemadness.org]

e 11. prepchem.com [prepchem.com]
e 12. prepchem.com [prepchem.com]

e 13.US4929770A - Aluminum phenoxide catalyst removal - Google Patents
[patents.google.com]

e 14. Meerwein—Ponndorf—Verley reduction - Wikipedia [en.wikipedia.org]

e 15. Meerwein-Ponndorf-Verley Reduction | Thermo Fisher Scientific - US [thermofisher.com]
e 16. Meerwein-Ponndorf-Verley Reduction [organic-chemistry.org]

e 17. chem.libretexts.org [chem.libretexts.org]

o 18. alfa-chemistry.com [alfa-chemistry.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Triphenoxyaluminum].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12061099?utm_src=pdf-custom-synthesis
https://electrochem.bocsci.com/product/aluminum-phenoxide-cas-15086-27-8-70051.html
https://www.alfa-chemistry.com/product/aluminum-phenoxide-cas-15086-27-8-282617.html
https://labshake.com/product/8f829daf-e00a-4c83-9d18-c24af575552b/-Aluminum-phenoxide
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminium-triphenolate
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminium-triphenolate
https://www.benchchem.com/product/b078509
https://www.eforu-chemical.com/aluminium-1/aluminum-phenoxide-cas-:-15086-27-8.html
https://www.americanelements.com/aluminum-phenoxide-15086-27-8
https://www.gelest.com/wp-content/uploads/product_msds/AKA082-msds.pdf
https://chemdad.com/index.php?c=article&id=3291
http://www.sciencemadness.org/talk/viewthread.php?tid=61808
http://www.sciencemadness.org/talk/viewthread.php?tid=61808
https://prepchem.com/aluminum-triphenoxide/
https://prepchem.com/aluminum-phenoxide/
https://patents.google.com/patent/US4929770A/en
https://patents.google.com/patent/US4929770A/en
https://en.wikipedia.org/wiki/Meerwein%E2%80%93Ponndorf%E2%80%93Verley_reduction
https://www.thermofisher.com/us/en/home/chemicals/learning-center/organic-chemistry-resources/reduction-reactions/meerwein-ponndorf-verley-reduction.html
https://www.organic-chemistry.org/namedreactions/meerwein-ponndorf-verley-reduction.shtm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Reduction_with_Aluminum_Alkoxides_(The_Meerwein-Ponndorf-Verley_Reduction)
https://www.alfa-chemistry.com/resources/meerwein-ponndorf-verley-reduction.html
https://www.benchchem.com/product/b12061099#triphenoxyaluminum-molecular-weight-and-formula
https://www.benchchem.com/product/b12061099#triphenoxyaluminum-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12061099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b12061099#triphenoxyaluminum-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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